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Compound of Interest

Compound Name: N-Ethyl-4-bromobenzylamine

Cat. No.: B183233 Get Quote

An In-depth Technical Guide to the Safe Handling, and Storage of N-Ethyl-4-
bromobenzylamine

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A complete Safety Data Sheet (SDS) for N-Ethyl-4-
bromobenzylamine (CAS 856795-95-4) was not available. Therefore, this guide has been

compiled using information from chemical suppliers and supplemented with data from the SDS

of closely related compounds, such as 4-Bromobenzylamine and Benzylamine. All safety

procedures should be conducted in a controlled laboratory setting by trained professionals.

Chemical Identification and Properties
N-Ethyl-4-bromobenzylamine is a substituted benzylamine derivative. Its known properties

are summarized below.

Property Value Source

CAS Number 856795-95-4 [1]

Molecular Formula C9H12BrN [1]

Molecular Weight 214.10 g/mol [1]

Physical Form Liquid

Purity 97%
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Hazard Identification and Safety Summary
Based on available data, N-Ethyl-4-bromobenzylamine is classified as a warning-level

hazard. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

GHS Hazard Classification
Pictogram Signal Word Hazard Statements

GHS07 Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:

Precautionary Statements
Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

First Aid Measures
In the event of exposure, immediate action is critical. The following are general first-aid

procedures based on the hazards of similar benzylamine compounds.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
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Skin Contact: Remove contaminated clothing and shoes immediately. Wash affected area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

develops.[2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2]

Handling and Storage Protocols
Proper handling and storage are essential to minimize risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.

Ensure gloves are inspected prior to use.[3]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator is recommended.[4]
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Task: Handling
N-Ethyl-4-bromobenzylamine

Is adequate ventilation
(fume hood) available?

Wear NIOSH-approved
respirator

No

Standard PPE Required:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Yes

Risk of splashing?

Add Face Shield

Yes

Proceed with Handling

No

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling Practices
Avoid all personal contact, including inhalation of vapors.[5]
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Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Keep containers tightly closed when not in use.

Avoid contact with incompatible materials such as strong oxidizing agents.

Wash hands thoroughly after handling.

Storage Conditions
Temperature: Store in a refrigerator at 2-8°C.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).

Light: Keep in a dark place, protected from light.

Incompatibilities: Store away from strong oxidizing agents.

Accidental Release and Disposal
Spill Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill. Use a non-combustible absorbent material like

sand or vermiculite.

Neutralize (if applicable): For benzylamine compounds, which are basic, a weak acid can be

used for neutralization after absorption.

Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
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Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Spill Detected

Alert personnel &
Evacuate area

Assess spill size
& hazards

Small Spill
(Manageable)

Small

Large Spill or
Unknown Hazard

Large

Don appropriate PPE Contact Environmental
Health & Safety

Contain spill with
absorbent material

Collect absorbed material
into a sealed container

Decontaminate spill area

Dispose of waste as
hazardous material
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General Laboratory Spill Response Workflow.

Waste Disposal
Chemical waste must be disposed of in accordance with all applicable regulations. Contact

your institution's Environmental Health and Safety department for specific guidance. Do not

dispose of down the drain.

Toxicological and Physical Data (from Analogous
Compounds)
Since specific data for N-Ethyl-4-bromobenzylamine is limited, the following tables provide

information for the closely related compound 4-Bromobenzylamine (CAS 3959-07-7). This data

should be used for guidance only.

Toxicological Information (4-Bromobenzylamine)
Effect Information

Acute Toxicity Causes severe skin burns and eye damage.[3]

Skin Corrosion/Irritation Category 1B - Causes severe skin burns.[6]

Eye Damage/Irritation Category 1 - Causes serious eye damage.[6]

Physical and Chemical Properties (4-
Bromobenzylamine)

Property Value

Molecular Weight 186.05 g/mol

Physical State Solid

Melting Point 62-64 °C (approx.)

Boiling Point 115-124 °C @ 12 mmHg

Source for table data:[6]
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This guide provides a foundational understanding of the safety, handling, and storage protocols

for N-Ethyl-4-bromobenzylamine, based on the best available information. Always consult

with your institution's safety office and perform a thorough risk assessment before beginning

any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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